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Compound of Interest

Compound Name: Sorbyl acetate

Cat. No.: B072696

A Technical Guide to the Physical Properties of
Sorbyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical properties of sorbyl
acetate (2,4-Hexadien-1-ol acetate), focusing on its boiling point and solubility. The information
is presented to support research, development, and formulation activities.

Quantitative Data Summary

The following tables summarize the reported values for the boiling point and solubility of sorbyl
acetate under various conditions.

Table 1: Boiling Point of Sorbyl Acetate

Boiling Point (°C) Pressure (mm Hg) Citation
192.00 - 193.00 760.00 [1]
100.00 20.00 [1][2][3]
83 - 84 19 [4]

55 - 60 5 [5]
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Table 2: Solubility of Sorbyl Acetate

Solvent Solubility Temperature (°C) Citation
747.7 mg/L

Water ) 25 [1][6]
(estimated)

Water 0.47 mg/g (470 mg/L) 20 [4]
Practically insoluble / N

Water Not Specified [21[31[71[8]
Insoluble

Alcohol Soluble Not Specified [L121131[7118]

Triacetin Soluble Not Specified [1]

Experimental Protocols

The determination of physical properties such as boiling point and solubility is fundamental to
the characterization of a chemical substance. Standardized methods, such as those published
by the Organisation for Economic Co-operation and Development (OECD), ensure data quality
and comparability.

Determination of Boiling Point (OECD Guideline 103)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure. Several methods are recognized under OECD Guideline 103 for this
determination.[7][8][9]

Principle: The methods applicable are for liquid and low-melting substances that do not
undergo chemical decomposition below their boiling point.[8][9] Common techniques include:

o Ebulliometer Method: This method involves measuring the temperature of the boiling liquid
directly with a sensitive thermometer immersed in the liquid phase. It is a very accurate
method.

» Dynamic Method: This techniqgue measures the vapor-recondensation temperature in a reflux
condenser. It can also be used to determine vapor pressure.[8][9]
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« Distillation Method: Boiling point is determined during the distillation of the liquid. The
temperature of the vapor is measured as the liquid distills, and the plateau temperature is
recorded as the boiling point.[4][8] This is suitable for separating and purifying volatile liquids.

[4]

» Siwoloboff Method (Capillary Method): A small amount of the sample is heated in a fusion
tube along with an inverted, sealed-end capillary tube.[3][10] The boiling point is the
temperature at which a rapid and continuous stream of bubbles emerges from the capillary,
and upon cooling, is the temperature at which the liquid is drawn back into the capillary tube.
[31[5][10]

 Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These thermal
analysis methods can also be used to determine boiling points by detecting the enthalpy
change during the phase transition from liquid to gas.[8][11]

General Procedure (Siwoloboff Method):
» A small quantity of sorbyl acetate is placed in a fusion tube.
o Acapillary tube, sealed at one end, is placed open-end-down into the liquid.

e The assembly is attached to a thermometer and heated slowly and uniformly in a heating
bath (e.g., a Thiele tube with high-boiling oil).[3][10]

¢ As the temperature rises, air trapped in the capillary tube expands and escapes.

e When the boiling point is reached, a continuous stream of vapor bubbles will emerge from
the capillary tube.[3]

e The heat source is removed, and the apparatus is allowed to cool slowly.

o The temperature at which the liquid is drawn into the capillary tube is recorded as the boiling
point.[10]

e The ambient atmospheric pressure must be recorded, as boiling point is pressure-
dependent.
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Determination of Water Solubility (OECD Guideline 105)

Water solubility is the saturation mass concentration of a substance in water at a given
temperature.[12] For substances like sorbyl acetate, which has low water solubility, the Flask
Method or the Column Elution Method are recommended.[6][12]

Principle: The substance is mixed with water, and the system is allowed to reach saturation
equilibrium at a constant temperature. The concentration of the substance in the aqueous
phase is then determined by a suitable analytical method.[1]

General Procedure (Flask Method):

o Apreliminary test is conducted to estimate the approximate solubility and the time required
to reach equilibrium.[12]

o An excess amount of sorbyl acetate is added to a flask containing a known volume of
purified water.

o The flask is agitated (e.qg., by stirring or shaking) in a constant temperature bath (preferably
at 20 = 0.5 °C) for a sufficient period to achieve equilibrium (typically 24-48 hours).[6][12]

 After equilibrium is reached, the mixture is allowed to stand to permit phase separation.

e The aqueous phase is carefully separated from the undissolved sorbyl acetate, typically by
centrifugation or filtration, ensuring no undissolved particles are carried over.

o The concentration of sorbyl acetate in the clear aqueous solution is quantified using a
validated analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

Logical Workflow Diagram

The following diagram illustrates a generalized workflow for the experimental determination and
reporting of the physical properties of a chemical substance.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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